Cas no 13306-05-3 (Cyanidin)

Cyanidin structure

Product Name:Cyanidin

CAS No:13306-05-3

Molecular Formula:C₁₅H₁₁O₆+

Molecular Weight:287.24424

CID:119473

PubChem ID:128861

Cyanidin Properties

Names and Identifiers

- 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromenylium
- 1-benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-
- 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxychromenium
- 2-(3,4-dihydroxyphenyl)chromenylium-3,5,7-triol
- Purple Rice P.E
- 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-1-Benzopyrylium
- 2-(3,4-dihydroxy-phenyl)-3,5,7-trihydroxy-chromenylium
- 3,3',4,5,7-Pentahydroxyflavylium chloride
- 3,5,7,3',4'-Pentahydroxyflavylium
- AC1L2UL2
- CHEBI:27843
- CHEMBL404515
- Cyanidin
- Cyanidol
- cyanidin cation
- HY-N0499A
- 7732ZHU564
- Q417606
- C05905
- Flavylium, 3,3',4',5,7-pentahydroxy-
- cyanidin ion
- LMPK12010002
- DTXSID10157933
- CS-0147017
- Flavylium, 3,3',4',5,7-pentahydroxy-, acid anion
- 3,3'',4'',5,7-pentahydroxyflavylium
- InChI=1/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+
- 3,3',4',5,7-Pentahydroxyflavyliumchlorid
- chlorure de 3,3',4',5,7-pentahydroxyflavylium
- NS00002029
- LK98200000
- 3,3',4',5,7-Pentahydroxyflavylium acid anion
- 13306-05-3
- UNII-7732ZHU564
- cyanidin(1+)
- BDBM50241503
- 2-(3,4-dihydroxyphenyl) chromenylium-3,5,7-triol
- S00118
- Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, acid anion
- 3,5,7,3'''',4''''-Pentahydroxyflavylium
- NIOSH/LK9820000
- VEVZSMAEJFVWIL-UHFFFAOYSA-O
- SCHEMBL20799
- 25%,Source Blueberry Anthocyanins
- Cyanidol chloride
- DB-254294
- 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-
- 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychromenium
- 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychromenylium
- 3,3',4',5,7-Pentahydroxyflavylium chloride
- 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-1-benzopyrylium
- +Expand
- InChIKey： VEVZSMAEJFVWIL-UHFFFAOYSA-O
- Inchi： InChI=1S/C15H10O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-6H,(H4-,16,17,18,19,20)/p+1
- SMILES： C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2O)O)O)O)O

Computed Properties

Exact Mass: 287.056
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 287.056
Heavy Atom Count: 21
Complexity: 364
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 102A^2

Experimental Properties

LogP: 2.90890
PSA: 114.29000
Boiling Point: °Cat760mmHg
Flash Point: °C

Cyanidin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00A0BO-1g	cyanidin	13306-05-3		1g	$29.00
A2B Chem LLC	AE66180-1g	cyanidin	13306-05-3	25%,Source Blueberry Anthocyanins	1g	$73.00	2024-04-20
Aaron	AR00A0K0-1g	cyanidin	13306-05-3		1g	$11.00
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C302404-5g	Cyanidin	13306-05-3	25%,	5g	¥193.90	2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X87705-100g	cyanidin cation	13306-05-3		100g	¥1028.0	2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C885847-1g	cyanidin cation	13306-05-3	，5%~25%	1g	￥64.00

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Cyanidin Related Literature

1. Model systems for dye-sensitized solar cells: cyanidin-silver nanocluster hybrids at TiO2 support

Margarita Bu?an?i? Milosavljevi?,Antonija Mravak,Martina Peri? Bakuli?,Vlasta Bona?i?-Koutecky RSC Adv. 2023 13 6010
2. Cyanidin inhibits EMT induced by oxaliplatin via targeting the PDK1–PI3K/Akt signaling pathway

Xiang Li,Ze-sheng Zhang,Xiao-han Zhang,Sheng-nan Yang,Dong Liu,Cui-ru Diao,Hao Wang,Fu-ping Zheng Food Funct. 2019 10 592
3. Effects of a Myrciaria jaboticaba peel extract on starch and triglyceride absorption and the role of cyanidin-3-O-glucoside

Pamela Alves Castilho,Lívia Bracht,Lillian Barros,Bianca R. Albuquerque,Maria Inês Dias,Isabel C. F. R. Ferreira,Jurandir Fernando Comar,Tamires Barlati Vieira da Silva,Rosane Marina Peralta,Anacharis Babeto de Sá-Nakanishi,Adelar Bracht Food Funct. 2021 12 2644
4. Optimization of ultrasound-assisted extraction of cyanidin 3-rutinoside from litchi (Lichi chinensis Sonn.) fruit pericarp

Guohua Rao Anal. Methods 2010 2 1166
5. In vitro evaluation of the effects of protein–polyphenol–polysaccharide interactions on (+)-catechin and cyanidin-3-glucoside bioaccessibility

Ana Oliveira,Manuela Pintado Food Funct. 2015 6 3444
6. An exploratory study of red raspberry (Rubus idaeus L.) (poly)phenols/metabolites in human biological samples

Xuhuiqun Zhang,Amandeep Sandhu,Indika Edirisinghe,Britt Burton-Freeman Food Funct. 2018 9 806
7. Development and validation of green chromatography for the determination of anthocyanins in haskap berry, mulberry and blackberry

Jun Sang,Qun Ma,Cui-qin Li Anal. Methods 2017 9 2535
8. Cyanidin ameliorates the progression of osteoarthritis via the Sirt6/NF-κB axis in vitro and in vivo

Chao Jiang,Ze-Ming Sun,Jia-Ning Hu,Yu Jin,Qiang Guo,Jia-Jing Xu,Ze-Xin Chen,Ren-Hao Jiang,Yao-Sen Wu Food Funct. 2019 10 5873
9. Colorful surface architectures with three different types of dynamic covalent bonds: integration of anthocyanins, tritylium ions and flavins

Kang-Da Zhang,Naomi Sakai,Stefan Matile Org. Biomol. Chem. 2015 13 8687
10. A bio-inspired versatile free-standing membrane for oral cavity microenvironmental monitoring and remineralization to prevent dental caries

Kai Cheng,Peng She,Hong Wang,Zengkai Wang,Liwei Zhang,Xu Tang,Liang Yuan,Yonghai Feng,Xiaolu Song,Guoqing Pan,Juan Yang,Lei Liu Mater. Horiz. 2023 10 512

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